4-Bromo-2-methyl-6-nitrophenol
Cat. No. B1287443
Key on ui cas rn:
20294-50-2
M. Wt: 232.03 g/mol
InChI Key: KWNYDIOUTKEIFL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][c:4]([CH3:9])[c:5]([OH:8])[cH:6][cH:7]1.[CH3:14][C:15](=[O:16])[OH:17].[OH:10][N+:11]([O-:12])=[O:13]>>[Br:1][c:2]1[cH:3][c:4]([CH3:9])[c:5]([OH:8])[c:6]([N+:11](=[O:10])[O-:12])[cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1cc(Br)ccc1O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=[N+]([O-])O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Cc1cc(Br)cc([N+](=O)[O-])c1O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
